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Compound of Interest

Compound Name: IJMS-17-2

Cat. No.: B608201

Essential Safety and Handling Guide for IMS-17-
2

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of IMS-17-2, a potent and selective CX3CR1 antagonist. The following
procedural guidance is intended to supplement, not replace, your institution's formal safety

protocols and a thorough risk assessment.

Compound Data at a Glance

All quantitative data for IMS-17-2 is summarized below for easy reference.
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Property Value Source
Molecular Formula C25H26CIN3O --INVALID-LINK--
Molecular Weight 419.95 g/mol --INVALID-LINK--
CAS Number 1380392-05-1 --INVALID-LINK--
ICso 0.32 nM for CX3CR1 --INVALID-LINK--
. DMSO: = 40 mg/mL (= 95.24
Solubility --INVALID-LINK--
mM)
) -80°C for 6 months; -20°C for 1
Storage (Stock Solution) --INVALID-LINK--

month (protect from light)

Personal Protective Equipment (PPE) and Safety

Plan

While a specific Safety Data Sheet (SDS) for IMS-17-2 is not publicly available, the following

best practices for handling potent small molecule antagonists should be implemented.

Recommended PPE

Equipment Specification Rationale
Nitrile or other chemically )
. To prevent skin contact and
Gloves resistant gloves. Double-

gloving is recommended.

absorption.

Eye Protection

Safety glasses with side

shields or goggles.

To protect eyes from splashes

or aerosols.

Lab Coat

Standard laboratory coat.

To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A
fume hood is recommended for
handling the solid compound

and preparing stock solutions.

To prevent inhalation of the

powdered compound.
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Handling and Storage

e Engineering Controls: Handle solid IMS-17-2 and prepare stock solutions in a certified
chemical fume hood to minimize inhalation exposure.

o Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

o Storage: Store the solid compound and stock solutions as recommended in the data table,
protected from light.[1]

Spill and Disposal Plan
e Spills:

[¢]

Alert personnel in the immediate area.

o

Wear appropriate PPE, including double gloves, lab coat, and eye protection.

o

For small powder spills, gently cover with a damp paper towel to avoid raising dust.

[¢]

For liquid spills, absorb with an inert material (e.g., vermiculite, sand).

o

Clean the spill area with a suitable detergent and water.

o

Collect all contaminated materials in a sealed container for proper disposal.
¢ Waste Disposal:

o Dispose of all waste materials contaminated with IMS-17-2 in accordance with local,
state, and federal regulations for chemical waste.

o Do not dispose of down the drain or in regular trash.

Experimental Protocols

The following is a detailed methodology for an in vivo experiment using JMS-17-2, based on
published research.[2]
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In Vivo Administration of IMS-17-2 in a Mouse Model of
Metastasis

Objective: To assess the effect of IMS-17-2 on metastatic seeding and colonization.
Materials:

JMS-17-2

Vehicle solution (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% saline)

SCID mice

MDA-MB-231 breast cancer cells

Procedure:

Animal Model: Utilize SCID mice xenografted with MDA-MB-231 cells.

o Dosage Preparation: Prepare a solution of IMS-17-2 at the desired concentration (e.g., for a
10 mg/kg dose).

¢ Administration: Administer JIMS-17-2 intraperitoneally (i.p.) to the mice. A typical regimen is
twice daily for a period of three weeks.[1]

¢ Monitoring: Monitor tumor growth and metastasis through methods such as bioluminescence
imaging.

o Endpoint: At the conclusion of the study, humanely euthanize the animals and collect tissues
for further analysis.

Visualized Workflows and Pathways
Logical Relationship: JMS-17-2 Safety and Handling
Workflow
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Caption: A workflow diagram for the safe handling of IMS-17-2.
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Signaling Pathway: Mechanism of Action of JIMS-17-2
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Caption: The antagonistic effect of IMS-17-2 on the CX3CL1/CX3CRL1 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608201#personal-protective-equipment-for-handling-
jms-17-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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